Cas no 867042-47-5 (3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• CAS No: 867042-47-5
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 6503507
• Update Time: 2025-06-11

3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole
• Methanone, [3-(2-furanyl)-4,5-dihydro-5-(2-thienyl)-1H-pyrazol-1-yl](3-methylphenyl)-

• Inchi： 1S/C19H16N2O2S/c1-13-5-2-6-14(11-13)19(22)21-16(18-8-4-10-24-18)12-15(20-21)17-7-3-9-23-17/h2-11,16H,12H2,1H3
• InChI Key： XAWRCBBJFDLMNV-UHFFFAOYSA-N
• SMILES： C(N1C(C2SC=CC=2)CC(C2=CC=CO2)=N1)(C1=CC=CC(C)=C1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 503.9±60.0 °C(Predicted)
• pka: -0.84±0.70(Predicted)

Additional information on 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

3-(Furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole: A Comprehensive Overview

3-(Furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole (CAS No. 867042-47-5) is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits a diverse range of biological activities, making it a valuable candidate for the development of novel therapeutic agents.

The core structure of 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole consists of a pyrazole ring fused with furan and thiophene moieties, along with a 3-methylbenzoyl substituent. The presence of these heterocyclic rings and functional groups imparts distinct chemical and biological properties to the molecule. Recent studies have highlighted its potential in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

In the realm of anti-inflammatory research, 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole has shown promising results. A study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

Beyond its anti-inflammatory properties, 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole has also been investigated for its potential as an anti-cancer agent. Research conducted by a team at the National Cancer Institute revealed that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The neuroprotective effects of 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole have also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neuronal cells from oxidative stress-induced damage. The protective effect is attributed to its ability to scavenge free radicals and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole has been extensively studied to optimize yield and purity. A recent method reported in Organic Letters involves a one-pot multi-component reaction using readily available starting materials under mild conditions. This synthetic route not only simplifies the preparation process but also enhances the scalability for industrial production.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have shown that 3-(furan-2-yl)-1-(3-methylbenzoyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole exhibits favorable properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further preclinical and clinical evaluation. However, more detailed studies are needed to fully understand its metabolism and potential drug interactions.

The safety profile of 3-(furan-2-y l ) - 1 - ( 3 - methylbenzoy l ) - 5 - ( thiophen - 2 - y l ) - 4 , 5 - dihydro - 1 H - pyrazol e has been evaluated in several preclinical models. Toxicity studies conducted in rodents did not reveal any significant adverse effects at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to human trials.

In conclusion, 3-(furan - 2 - y l ) - 1 - ( 3 - methylbenzoy l ) - 5 - ( thiophen - 2 - y l ) - 4 , 5 - dihydro - 1 H - pyrazol e represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As the field progresses, this compound may play a significant role in the development of innovative treatments for various diseases.